Cas no 923410-81-5 (7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 923410-81-5
• MF: C₁₇H₁₇FN₆O₂
• MW: 356.354285955429
• CID: 5363677
• Update Time: 2025-10-29

7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorobenzyl)-1,3,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• Z274624418
• 7-[(4-fluorophenyl)methyl]-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H17FN6O2/c1-10-8-23-13-14(19-16(23)22(3)20-10)21(2)17(26)24(15(13)25)9-11-4-6-12(18)7-5-11/h4-7H,8-9H2,1-3H3
• InChI Key： IRVFZWFUHWPZED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(N(C)C2=C(C1=O)N1CC(C)=NN(C)C1=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 635
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

7-(4-Fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione: A Comprehensive Overview

The compound with CAS No. 923410-81-5, known as 7-(4-fluorophenyl)methyl-1,3,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a complex structure that combines a purine ring system with a triazine moiety and a fluorophenyl substituent. The integration of these structural elements contributes to its unique biological properties and potential therapeutic applications.

Recent studies have highlighted the importance of purine derivatives in drug discovery due to their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer and inflammation. The fluorophenyl group in this compound is particularly significant as it enhances the molecule's lipophilicity and bioavailability. This feature makes it an attractive candidate for drug development programs aimed at improving pharmacokinetic profiles.

The synthesis of 7-(4-fluorophenyl)methyl-1,3,9-trimethyl... involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Researchers have employed various strategies such as nucleophilic substitution and condensation reactions to construct the triazine-purine hybrid framework. The use of advanced spectroscopic techniques like NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

One of the most promising aspects of this compound is its demonstrated antiproliferative activity against cancer cell lines. Preclinical studies have shown that it can effectively inhibit the growth of human breast and colon cancer cells by targeting specific signaling pathways such as the PI3K/AKT/mTOR axis. These findings underscore its potential as a novel anticancer agent with improved efficacy compared to conventional chemotherapeutic drugs.

In addition to its anticancer properties, this compound has also exhibited anti-inflammatory effects in vitro models. By modulating pro-inflammatory cytokines and reducing oxidative stress markers, it shows promise in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

The structural flexibility of 7-(4-fluorophenyl)methyl... allows for further modifications to enhance its therapeutic potential. Current research efforts are focused on optimizing its pharmacokinetic properties through structural adjustments such as adding hydrophilic groups or altering the fluorophenyl substituent.

In conclusion,7-(4-fluorophenyl)methyl... represents a cutting-edge advancement in medicinal chemistry with multifaceted biological activities and significant therapeutic potential. Its unique structure and promising preclinical results position it as a valuable asset in the ongoing quest for innovative treatments for cancer and inflammatory diseases.